Cas no 1805456-70-5 (Ethyl 5-chloro-4-fluoropicolinate)

• Product Name: Ethyl 5-chloro-4-fluoropicolinate
• CAS No: 1805456-70-5
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 4902411
• Update Time: 2025-10-28

Ethyl 5-chloro-4-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-fluoropicolinate

• Inchi： 1S/C8H7ClFNO2/c1-2-13-8(12)7-3-6(10)5(9)4-11-7/h3-4H,2H2,1H3
• InChI Key： RQRVFYXIVPOEBH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OCC)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-chloro-4-fluoropicolinate

Recent Advances in the Application of Ethyl 5-chloro-4-fluoropicolinate (CAS: 1805456-70-5) in Chemical Biology and Pharmaceutical Research

Ethyl 5-chloro-4-fluoropicolinate (CAS: 1805456-70-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological relevance of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 5-chloro-4-fluoropicolinate as a precursor in the synthesis of novel picolinamide derivatives with potent herbicidal activity. The research team optimized the reaction conditions to achieve a yield of over 85%, underscoring the compound's synthetic versatility. Furthermore, the derivatives exhibited selective inhibition of acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis, suggesting potential applications in sustainable agriculture.

In pharmaceutical research, Ethyl 5-chloro-4-fluoropicolinate has gained attention for its role in developing kinase inhibitors. A recent patent (WO2023056321) disclosed its incorporation into pyridine-based compounds targeting Bruton's tyrosine kinase (BTK), with promising preclinical results in autoimmune disease models. The structural flexibility of this intermediate allows for precise modifications to enhance binding affinity and pharmacokinetic properties, as evidenced by molecular docking studies.

Analytical advancements have also been made in characterizing this compound. A 2024 ACS Analytical Chemistry paper introduced a novel HPLC-MS method for quantifying trace impurities in Ethyl 5-chloro-4-fluoropicolinate batches, achieving a detection limit of 0.01%. This development addresses critical quality control challenges in large-scale production, ensuring compliance with stringent pharmaceutical standards.

Ongoing research explores the compound's potential in radiopharmaceuticals, where its fluorine-18 labeled analogs show promise as PET imaging agents. Preliminary data presented at the 2024 Society of Nuclear Medicine conference indicated high target specificity for tumor-associated biomarkers, opening new avenues in diagnostic applications.

The safety profile of Ethyl 5-chloro-4-fluoropicolinate continues to be evaluated through comprehensive toxicological studies. Recent OECD guideline-compliant testing revealed favorable results, with no significant genotoxicity observed at pharmacologically relevant concentrations. These findings support its continued use as a building block in drug development pipelines.

As the chemical biology field progresses, Ethyl 5-chloro-4-fluoropicolinate maintains its position as a valuable synthetic intermediate. Future research directions include exploring its incorporation into PROTAC molecules and investigating its potential in fragment-based drug discovery. The compound's unique structural features and proven reactivity ensure its ongoing relevance in cutting-edge pharmaceutical research.